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Compound of Interest

Compound Name: 6-Hydroxytropinone

Cat. No.: B15593577

Essential Safety and Handling Guide for 6-
Hydroxytropinone

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Hydroxytropinone. Adherence
to these protocols is vital for ensuring personal safety and regulatory compliance in the
laboratory. While 6-Hydroxytropinone is not classified as a dangerous substance according to
the Globally Harmonized System (GHS), it may be harmful if inhaled, swallowed, or absorbed
through the skin and may cause irritation to the skin, eyes, and respiratory tract[1].

Chemical and Physical Properties

A summary of the key quantitative data for 6-Hydroxytropinone is presented below.
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Property Value

Molecular Formula CsHi1sNO2[1][2][3][4]

Molecular Weight 155.19 g/mol [1][2][3]
Appearance White to off-white solid[5]
Melting Point 120 - 121 °C[1][3]

Boiling Point 291.6 + 35.0 °C at 760 mmHg(3]
Flash Point 130.1 + 25.9 °CJ[3]

Density 1.2 + 0.1 g/cm3[3]

logP (Octanol/Water Partition Coefficient)

-0.217 (Calculated)[6]

Water Solubility (logioWS in mol/l)

-0.41 (Calculated)[6]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment must be worn at all times when

handling 6-Hydroxytropinone to minimize exposure.
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Specifications and

Body Part Required PPE .
Recommendations
Must be tested and approved
) under government standards
Eyes/Face Chemical Splash Goggles

such as NIOSH (US) or EN
166 (EU)[1].

Face Shield (Conditional)

Recommended in addition to
goggles when there is a

significant risk of splashing[7].

Hands

Chemically Resistant Gloves

Gloves must satisfy
specifications of EU Directive
89/686/EEC and standard EN
374[1]. Inspect gloves before
use and use proper removal
techniques to avoid skin

contact[1].

Body

Laboratory Coat

Choose body protection
appropriate for the type,
concentration, and amount of
the substance at the specific

workplace[1].

Respiratory

Dust Mask (Conditional)

For nuisance levels of dust, a
type N95 (US) or type P1 (EN
143) dust mask can be
used[1]. A NIOSH-approved
respirator and local exhaust
ventilation are necessary if
dust or aerosols are
generated[1][7].

Feet

Closed-Toed Shoes

Standard laboratory practice;
open-toed shoes are not

permitted[7].
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 6-Hydroxytropinone from
receipt to use.

Preparation and Area Setup

e Ensure all necessary PPE is available and in good condition before handling the
compound[7].

e Work in a designated, well-ventilated area, preferably within a chemical fume hood,
especially when handling the solid form to avoid dust formation[1][7].

o Ensure safety equipment, such as an eyewash station and safety shower, is accessible.

o Keep the work area clean and uncluttered.

Handling the Compound

» Don the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing|[8].

Carefully measure and dispense the compound to minimize the generation of dust[7].

Avoid inhalation of dust or vapors[1][8].

Keep the container tightly closed when not in use[1].

Storage

o Store 6-Hydroxytropinone in a tightly closed container[1].

o Keep the container in a dry, cool, and well-ventilated place[1][8].

In Case of Exposure (First Aid)

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration[1].
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Skin Contact: Immediately wash the affected area with soap and plenty of water[1]. Remove
contaminated clothing[7].

Eye Contact: Flush the eyes with water as a precaution[1].

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person[1].

In all cases of significant exposure, seek medical attention.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection

Collect surplus and non-recyclable 6-Hydroxytropinone in a suitable, closed, and properly
labeled container for disposal[1].

Contaminated materials (e.g., gloves, absorbent pads, empty containers) should be treated
as hazardous waste and disposed of in the same manner as the unused product[1].

Do not mix with other waste streams.

Spill Cleanup

In the event of a spill, ensure adequate ventilation and wear appropriate PPE[8].
Avoid dust formation[1][8].

Sweep up the solid material using an inert absorbent material such as sand, vermiculite, or
silica gel[1][7][9].

Place the absorbed material into a closed container for disposal[1][7].
Clean the spill area thoroughly to remove any residual contamination[9].

Prevent the product from entering drains[1].
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Final Disposal

» Dispose of the chemical waste through a licensed and approved waste disposal company[1].

 All disposal activities must be in accordance with applicable federal, state, and local
environmental regulations[8]. Do not dispose of down the drain[1][8][10].

Mandatory Visualization

The following diagram illustrates the standard workflow for safely handling and disposing of 6-

Hydroxytropinone.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://file1.lookchem.com/msds/2011-06/5/119148(5932-53-6).pdf
https://www.fishersci.com/store/msds?partNumber=AAB2501606&productDescription=6-HYDROXYFLAVONE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/5/119148(5932-53-6).pdf
https://www.fishersci.com/store/msds?partNumber=AAB2501606&productDescription=6-HYDROXYFLAVONE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b15593577?utm_src=pdf-body
https://www.benchchem.com/product/b15593577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

1. Preparation
- Assemble PPE
- Prepare well-ventilated area

l

2. Handling
- Don PPE
- Weigh/transfer in hood
- Avoid dust/contact

ﬂ ;
|
|

3. Storage |

- Tightly closed container | Exposure Event?

- Cool, dry, ventilated place |

I
1
|
I
|
1
I
I

No Yes

Use in Experiment

Spill Event?

Spill Cleanup

- Don PPE
- Use absorbent material
- Collect in sealed container

No

Y A
4. \Waste Generation
- Unused product
- Contaminated items

5. Disposal
- Label waste container
- Arrange pickup by licensed

waste disposal company

End of Process

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 6-Hydroxytropinone.

Post-treatment

First Aid
- Skin/Eye wash

- Fresh air
- Seek medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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